Cas no 20105-69-5 (b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-)

• Product name: b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-
• CAS No: 20105-69-5
• MF: C₉H₉FN₂O₆
• MW: 260.17596
• CID: 286881
• PubChem ID: 266285

b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-
• 5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolane-2-carboxylic acid
• 1-(2-deoxypentofuranuronosyl)-5-fluoropyrimidine-2,4(1h,3h)-dione
• 2'-Deoxy-5-fluoruridin-5'-carbonsaeure
• 5-Fluor-2'-desoxyuridin-5'-carbonsaeure
• 5-Fluoro-2'-desoxyuridine-5'-carboxylic acid
• AC1L6FSF
• AC1Q4KV1
• AR-1B0773
• FUDA
• KST-1B7085
• NCIOpen2_007248
• NSC103704
• 20105-69-5
• NSC-103704
• CHEMBL1994571
• NSC200693
• DTXSID80295654
• NCI60_000089
• NSC-200693
• SCHEMBL11560994

• Inchi： InChI=1S/C9H9FN2O6/c10-3-2-12(9(17)11-7(3)14)5-1-4(13)6(18-5)8(15)16/h2,4-6,13H,1H2,(H,15,16)(H,11,14,17)
• InChI Key： OHKLEIJCOJXRTB-UHFFFAOYSA-N
• SMILES： OC(C1OC(N2C=C(F)C(=O)NC2=O)CC1O)=O

Computed Properties

• Exact Mass: 260.04447
• Monoisotopic Mass: 260.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.76g/cm3
• Refractive Index: 1.626
• PSA: 116.17
• LogP: -1.17900